Cas no 1361566-57-5 (Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate)

• Product name: Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate
• CAS No: 1361566-57-5
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4970277

Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)7-3-5-9(18-12(7)17)6-2-4-8(14)11(16)10(6)15/h2-5H,1H3
• InChI Key： AIOIMOVGEJGSFI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(=O)OC)=C(N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Topological Polar Surface Area: 39.2
• XLogP3: 5.2

Additional information on Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate

Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate: A Comprehensive Overview

Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate, also known by its CAS registry number CAS No. 1361566-57-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a nicotinate moiety substituted with chlorine atoms at specific positions, making it a valuable component in the synthesis of advanced chemical compounds and pharmaceutical agents.

The chemical structure of Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate consists of a nicotinic acid derivative with methyl ester functionality. The presence of multiple chlorine substituents on the aromatic ring introduces interesting electronic properties and enhances the compound's reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems and as an intermediate in the synthesis of bioactive molecules.

One of the most notable aspects of CAS No. 1361566-57-5 is its role in modern drug design. Researchers have utilized its unique properties to create compounds with enhanced bioavailability and targeted delivery capabilities. For instance, studies published in leading pharmacological journals have demonstrated that derivatives of this compound can be effectively used in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate has also found utility in the field of agrochemistry. Its ability to interact with specific biological pathways makes it a promising candidate for the development of pesticides and herbicides with reduced environmental impact. Recent advancements in green chemistry have further emphasized the importance of this compound in creating sustainable agricultural solutions.

The synthesis and characterization of CAS No. 1361566-57-5 have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into the compound's stability under various conditions and its reactivity towards different chemical reagents.

Furthermore, the environmental impact of Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate has been a subject of recent research interest. Scientists have investigated its biodegradation patterns and toxicity profiles to assess its safety for human use and environmental release. The findings suggest that while the compound exhibits high efficacy in its intended applications, careful monitoring is required to minimize any adverse effects on ecosystems.

In conclusion, Methyl 2-chloro-6-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361566-57-5) stands as a testament to the advancements in modern chemistry and pharmacology. Its versatile structure and wide-ranging applications continue to make it a focal point for researchers across various disciplines. As new studies emerge, this compound is expected to play an even more significant role in shaping future innovations in drug development and agricultural science.